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Introduction: The Role of Iodide in the Finkelstein
Reaction
The Finkelstein reaction is a cornerstone of organic synthesis, enabling the efficient conversion

of alkyl chlorides and bromides into the corresponding alkyl iodides.[1][2][3] This transformation

proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3][4] The critical

reagent in this process is sodium iodide (NaI), which serves as a potent source of the iodide

(I⁻) nucleophile.[2][4][5]

A common point of confusion is the distinction between sodium iodide (NaI) and sodium iodate

(NaIO₃). It is imperative to note that sodium iodate (NaIO₃) is not used in the Finkelstein

reaction. Sodium iodate is an oxidizing agent, and the iodate ion (IO₃⁻) is not a suitable

nucleophile for the SN2 displacement of halides. The role of the key reagents is clarified below:

Sodium Iodide (NaI): The standard reagent. It readily dissolves in acetone to provide a high

concentration of iodide ions (I⁻). The iodide ion is an excellent nucleophile, which attacks the
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electrophilic carbon of the alkyl chloride or bromide, displacing the halide and forming the

new alkyl iodide.

Sodium Iodate (NaIO₃): An oxidizing agent. It does not provide the necessary iodide (I⁻)

nucleophile for the substitution reaction and is therefore unsuitable for this transformation.

The driving force of the classic Finkelstein reaction is the differential solubility of sodium halide

salts in acetone. While sodium iodide is soluble in acetone, the resulting sodium chloride

(NaCl) or sodium bromide (NaBr) byproducts are not.[1][6] This causes them to precipitate from

the solution, effectively removing them from the equilibrium and driving the reaction to

completion in accordance with Le Châtelier's principle.[3][7]

Reaction Mechanism and Workflow
The Finkelstein reaction is a classic example of an SN2 reaction. The iodide ion performs a

backside attack on the carbon atom bearing the leaving group (Cl or Br), leading to an

inversion of stereochemistry at that center. The reaction is a single, concerted step.[3][8]

Logical Workflow Diagram
The diagram below illustrates the logical progression of the Finkelstein reaction, from reagent

selection to product formation, highlighting the key principle of precipitation.
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Finkelstein Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.ch.ic.ac.uk/rzepa/blog/?p=439
https://www.ch.ic.ac.uk/rzepa/blog/?p=439
https://byjus.com/chemistry/finkelstein-reaction/
https://www.benchchem.com/product/b7822551/docs#application-notes-protocols-the-finkelstein-reaction-for-alkyl-iodide-synthesis
https://www.benchchem.com/product/b7822551/docs#application-notes-protocols-the-finkelstein-reaction-for-alkyl-iodide-synthesis
https://www.benchchem.com/product/b7822551/docs#application-notes-protocols-the-finkelstein-reaction-for-alkyl-iodide-synthesis
https://www.benchchem.com/product/b7822551/docs#application-notes-protocols-the-finkelstein-reaction-for-alkyl-iodide-synthesis
https://www.benchchem.com/product/b7822551?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

